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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B15598908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the non-linear optical (NLO)

properties of glycine-doped Rochelle salt (GSPT) crystals. This document includes key

quantitative data, detailed experimental protocols for crystal growth and characterization, and

visual workflows to guide researchers in this field. The incorporation of glycine into the

Rochelle salt lattice has been shown to enhance its second-order NLO properties, making it a

promising material for applications in laser technology and optoelectronics.

Overview of Non-Linear Optical Properties
Glycine-doped Rochelle salt is a semi-organic NLO material that combines the high optical

non-linearity of organic materials with the favorable thermal and mechanical properties of

inorganic crystals. Doping Rochelle salt (sodium potassium tartrate, NaKC₄H₄O₆·4H₂O) with

the amino acid glycine (NH₂CH₂COOH) results in a non-centrosymmetric crystal structure,

which is a prerequisite for second-order NLO effects such as second harmonic generation

(SHG).

Quantitative Data Summary
The optical properties of glycine-doped Rochelle salt have been characterized to determine its

potential for NLO applications. The key quantitative data are summarized in the tables below.
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Table 1: Second-Order NLO and Linear Optical
Properties of Glycine-Doped Rochelle Salt (GSPT)

Property Value Reference Material

SHG Efficiency 1.17 times that of KDP
KDP (Potassium Dihydrogen

Phosphate)

Optical Band Gap 5.6 eV -

Transmittance 93% in the visible range -

Data sourced from "Spectral and NLO studies of Glycine-Doped Sodium Potassium Tartrate

Crystals for laser applicaitons."[1][2][3]

Table 2: Representative Third-Order NLO Properties of
Doped Glycine Crystals
Note: The following data is for other glycine-doped crystals and serves as a reference for the

potential third-order NLO properties of glycine-doped Rochelle salt, for which specific Z-scan

data is not yet available in the reviewed literature.

Material
Laser
Wavelength

Nonlinear
Refractive
Index (n₂)

Nonlinear
Absorption
Coefficient (β)

Third-Order
Susceptibility
(χ⁽³⁾)

Glycine-doped

Potassium

Thiourea

Chloride

632.8 nm
-7.27 x 10⁻¹²

cm²/W
- -

Succinic Acid-

doped Glycine
532 nm

-1.12 x 10⁻¹¹

cm²/W

1.25 x 10⁻⁵

cm/W
1.15 x 10⁻⁶ esu

α-Glycine 632.8 nm
2.14 x 10⁻⁸

cm²/W

2.48 x 10⁻⁵

cm/W

Re(χ⁽³⁾) = 7.97 x

10⁻⁷ esu, Im(χ⁽³⁾)

= 8.00 x 10⁻⁷

esu
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Data for Glycine-doped Potassium Thiourea Chloride sourced from Azhar et al.[4] For Succinic

Acid-doped Glycine, data is from a 2023 study.[5] For α-Glycine, data is from a study on its Z-

scan properties.[6]

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Crystal Growth of Glycine-Doped Rochelle Salt (Slow
Evaporation Method)
This protocol describes the synthesis of GSPT single crystals using the aqueous solution

growth technique.[1]

Materials and Equipment:

High purity Rochelle salt (Sodium Potassium Tartrate)

High purity Glycine

Deionized water

Beakers and conical flasks

Magnetic stirrer with hot plate

Whatman filter paper

Crystallization dishes with perforated covers

Constant temperature bath (optional)

Procedure:

Prepare a saturated solution of Rochelle salt in deionized water at a constant temperature

(e.g., 30°C).

Calculate the desired molar percentage of glycine to be added as a dopant (e.g., 1 mol%).
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Dissolve the calculated amount of glycine into the saturated Rochelle salt solution.

Stir the solution continuously for several hours using a magnetic stirrer to ensure

homogeneity.

Filter the solution using Whatman filter paper to remove any impurities.

Pour the filtered solution into clean crystallization dishes.

Cover the dishes with perforated covers to allow for slow evaporation of the solvent.

Place the dishes in a vibration-free environment, preferably in a constant temperature bath,

to facilitate the growth of high-quality single crystals.

Monitor the crystal growth over a period of several weeks.

Once the crystals have reached the desired size (e.g., 19x12x7 mm³), they can be harvested

from the solution.[1]
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Crystal Growth Workflow
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Second Harmonic Generation (SHG) Efficiency
Measurement (Kurtz-Perry Powder Technique)
This protocol outlines the steps to measure the relative SHG efficiency of the grown crystals.

Materials and Equipment:

Nd:YAG laser (1064 nm)

Sample holder (capillary tube or microscope slides)

Photomultiplier tube (PMT) or photodiode detector

High-pass filter to block the fundamental wavelength (1064 nm)

Oscilloscope

Reference material: Potassium Dihydrogen Phosphate (KDP) powder

GSPT crystal sample, ground into a fine powder

Procedure:

Grind the GSPT crystal into a fine powder and sieve it to obtain a uniform particle size.

Pack the powdered sample into a capillary tube or between two glass slides.

Mount the sample in the path of the Nd:YAG laser beam.

Direct the fundamental laser beam (1064 nm) onto the sample.

Place the high-pass filter after the sample to allow only the second harmonic signal (532 nm)

to pass through to the detector.

Measure the intensity of the 532 nm output signal using the PMT and display it on the

oscilloscope.
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Replace the GSPT sample with the KDP reference powder of the same particle size and

measure the SHG intensity under identical conditions.

The relative SHG efficiency of GSPT is calculated by dividing its SHG signal intensity by that

of the KDP reference.

Experimental Setup

Measurement Steps

Nd:YAG Laser (1064 nm) Powdered Sample (GSPT or KDP) High-Pass Filter PMT Detector Oscilloscope

Measure SHG from GSPT Measure SHG from KDP Reference Calculate Relative Efficiency

Click to download full resolution via product page

SHG Measurement Workflow

Third-Order NLO Properties Measurement (Z-Scan
Technique)
This protocol describes the Z-scan technique to determine the non-linear refractive index (n₂)

and non-linear absorption coefficient (β).

Materials and Equipment:

Continuous wave (CW) or pulsed laser (e.g., He-Ne at 632.8 nm or Nd:YAG at 532 nm)

Focusing lens

Motorized translation stage

Beam splitter

Two photodiode detectors

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b15598908?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aperture

Procedure:

Mount the polished GSPT single crystal on the motorized translation stage.

Focus the laser beam using the lens. The sample will be moved along the z-axis through the

focal point.

Split the laser beam into a reference beam and a transmitted beam. The reference beam is

monitored by one detector to account for laser power fluctuations.

Closed-Aperture Z-Scan (for n₂):

Place an aperture before the second detector in the far field.

Move the sample along the z-axis from -z to +z through the focal point.

Record the normalized transmittance as a function of the sample position (Z).

A pre-focal peak followed by a post-focal valley indicates a negative n₂ (self-defocusing),

while the opposite indicates a positive n₂ (self-focusing).

Open-Aperture Z-Scan (for β):

Remove the aperture so that the entire transmitted beam is collected by the detector.

Repeat the scan along the z-axis.

A valley in the transmittance at the focal point indicates reverse saturable absorption

(positive β), while a peak indicates saturable absorption (negative β).

The values of n₂ and β are calculated by fitting the experimental data to the theoretical Z-

scan equations.
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Z-Scan Setup

Measurement Types
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Z-Scan Experimental Workflow

Optical Transmittance and Band Gap Determination (UV-
Vis-NIR Spectroscopy)
This protocol is for measuring the optical transmittance and calculating the optical band gap.

Materials and Equipment:
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UV-Vis-NIR spectrophotometer

Polished GSPT single crystal of known thickness

Procedure:

Polish the GSPT crystal to have flat and parallel surfaces.

Place the crystal in the sample holder of the spectrophotometer.

Record the transmittance spectrum over a wide wavelength range (e.g., 200-1100 nm).

The lower cut-off wavelength is identified as the point where the transmittance drops sharply.

To calculate the optical band gap (Eg), first calculate the absorption coefficient (α) from the

transmittance data using the Beer-Lambert law.

Plot (αhν)² versus photon energy (hν).

Extrapolate the linear portion of the plot to the x-axis (where (αhν)² = 0). The intercept on the

x-axis gives the value of the optical band gap, Eg. For GSPT, the band gap is approximately

5.6 eV.[1][2]

Conclusion
Glycine-doped Rochelle salt crystals exhibit promising second-order non-linear optical

properties, with an SHG efficiency greater than that of KDP. The high optical transparency and

wide band gap make it a suitable candidate for frequency conversion applications in the visible

and near-UV regions. Further investigation into its third-order NLO properties is warranted to

fully explore its potential in applications such as optical switching and limiting. The protocols

provided herein offer a standardized approach for the synthesis and characterization of this

novel NLO material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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